Cas no 1258458-71-7 (2-(5-Oxo-hexyl)-oxazole-4-carboxylic acid methyl ester)

2-(5-Oxo-hexyl)-oxazole-4-carboxylic acid methyl ester structure
1258458-71-7 structure
Product Name:2-(5-Oxo-hexyl)-oxazole-4-carboxylic acid methyl ester
CAS No:1258458-71-7
MF:C11H15NO4
MW:225.241103410721
CID:2150898
Update Time:2023-08-05

2-(5-Oxo-hexyl)-oxazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-(5-oxo-hexyl)-oxazole-4-carboxylic acid methyl ester
    • IIJICZIFMBDJEW-UHFFFAOYSA-N
    • 2-(5-Oxo-hexyl)-oxazole-4-carboxylic acid methyl ester
    • Inchi: 1S/C11H15NO4/c1-8(13)5-3-4-6-10-12-9(7-16-10)11(14)15-2/h7H,3-6H2,1-2H3
    • InChI Key: IIJICZIFMBDJEW-UHFFFAOYSA-N
    • SMILES: O1C=C(C(=O)OC)N=C1CCCCC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 254
  • Topological Polar Surface Area: 69.4
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